![molecular formula C8H12N4O B6280953 1-methyl-1H,4H,5H,6H,7H-pyrazolo[4,3-c]pyridine-4-carboxamide CAS No. 2375268-10-1](/img/no-structure.png)
1-methyl-1H,4H,5H,6H,7H-pyrazolo[4,3-c]pyridine-4-carboxamide
Overview
Description
1-methyl-1H,4H,5H,6H,7H-pyrazolo[4,3-c]pyridine-4-carboxamide, also known as 1-methyl-1H-pyrazolo[4,3-c]pyridine-4-carboxamide, is an organic compound with the molecular formula C9H10N4O2. It is a derivative of pyrazolo[4,3-c]pyridine, a heterocyclic aromatic compound. This compound has been studied for its potential applications in scientific research.
Scientific Research Applications
1-methyl-1H,4H,5H,6H,7H-pyrazolo[4,3-c]pyridine-4-carboxamide has been studied and used for a variety of scientific research applications. It has been used as a ligand for the synthesis of coordination complexes, as a substrate for the preparation of pharmaceuticals, as a catalyst for organic reactions, and as an inhibitor of enzymes. It has also been used as a fluorescent probe for the detection of metal ions and as a reagent for the synthesis of other organic compounds.
Mechanism of Action
The mechanism of action of 1-methyl-1H,4H,5H,6H,7H-pyrazolo[4,3-c]pyridine-4-carboxamide is not well understood. However, it is believed that the compound acts as a ligand, binding to metal ions and forming coordination complexes. These complexes can then be used as catalysts or inhibitors for various biological and chemical reactions.
Biochemical and Physiological Effects
1-methyl-1H,4H,5H,6H,7H-pyrazolo[4,3-c]pyridine-4-carboxamide has not been studied for its potential effects on biochemical and physiological processes in humans or other organisms. Therefore, its effects on these processes are unknown.
Advantages and Limitations for Lab Experiments
1-methyl-1H,4H,5H,6H,7H-pyrazolo[4,3-c]pyridine-4-carboxamide has several advantages and limitations when used in laboratory experiments. One advantage is that it is relatively easy to synthesize and is available commercially. Another advantage is that it is relatively stable and has a low toxicity. A limitation is that it is relatively expensive compared to other compounds.
Future Directions
There are several potential future directions for research involving 1-methyl-1H,4H,5H,6H,7H-pyrazolo[4,3-c]pyridine-4-carboxamide. These include further investigations into its mechanism of action and potential biochemical and physiological effects, as well as its potential use as a ligand for the synthesis of coordination complexes, as a substrate for the preparation of pharmaceuticals, as a catalyst for organic reactions, and as an inhibitor of enzymes. Additionally, further research could be done to explore its potential applications in the detection of metal ions and the synthesis of other organic compounds.
Synthesis Methods
The synthesis of 1-methyl-1H,4H,5H,6H,7H-pyrazolo[4,3-c]pyridine-4-carboxamide is done through a two-step process. First, 4-methyl-1H-pyrazole-3-carboxylic acid is synthesized from the reaction of 4-methyl-1H-pyrazole-3-carboxaldehyde and ethyl acetoacetate in the presence of a base, such as potassium carbonate. Then, 1-methyl-1H,4H,5H,6H,7H-pyrazolo[4,3-c]pyridine-4-carboxamide is synthesized by reaction of 4-methyl-1H-pyrazole-3-carboxylic acid and ethyl acetoacetate with ethyl chloroacetate in the presence of a base.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-methyl-1H,4H,5H,6H,7H-pyrazolo[4,3-c]pyridine-4-carboxamide involves the reaction of 4-chloro-3-nitropyrazole with 2-aminopyridine followed by reduction of the nitro group and subsequent acylation to form the final product.", "Starting Materials": [ "4-chloro-3-nitropyrazole", "2-aminopyridine", "Sodium borohydride", "Acetic anhydride", "Pyridine", "Methanol", "Chloroform" ], "Reaction": [ "Step 1: 4-chloro-3-nitropyrazole is reacted with 2-aminopyridine in methanol and chloroform to form 1-methyl-1H-pyrazolo[4,3-c]pyridine-4-carboxamide.", "Step 2: The nitro group in the intermediate product is reduced using sodium borohydride in methanol to form 1-methyl-1H-pyrazolo[4,3-c]pyridine-4-carboxamide.", "Step 3: The resulting amine is acylated using acetic anhydride and pyridine to form the final product, 1-methyl-1H,4H,5H,6H,7H-pyrazolo[4,3-c]pyridine-4-carboxamide." ] } | |
CAS RN |
2375268-10-1 |
Product Name |
1-methyl-1H,4H,5H,6H,7H-pyrazolo[4,3-c]pyridine-4-carboxamide |
Molecular Formula |
C8H12N4O |
Molecular Weight |
180.2 |
Purity |
85 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
